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Get Quote

The table below summarizes the core quantitative data on oryzalin's properties for in vitro applications.

Property Details & Quantitative Data Context & Recommendations

General
Solubility

Sparingly soluble in water [1]. Necessitates use of organic solvents
for stock solution preparation.

Common
Solvents

DMSO is most common [1]. Ethanol or
DMSO-water mixtures are also used [1].

Ensates complete dissolution for
accurate dosing.

Stock Solution
Concentration

Typical range: 1,000 - 10,000 mg/L (1 - 10
g/L) [1].

A 10 g/L stock is standard; example:
1 g oryzalin in DMSO to 100 mL final

volume [1].

Working
Concentration

Highly species-dependent; commonly

explored range: 0.1 - 10 mg/L in culture
media [1].

Requires empirical optimization; start

low and increase incrementally [1].

Solution Stability
& Storage

Stock solutions: Several months stable
at 4°C in amber glass [1]. Dry powder:
Stable in cool, dry place, protected from
light and oxidizing agents [1].

Filter sterilization is recommended
over autoclaving to avoid potential

heat-induced degradation [1].
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Experimental Protocol: Preparing Oryzalin Stock
Solution

The following workflow details the standard laboratory procedure for preparing a filter-sterilized oryzalin

stock solution.
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Start Preparation

1. Weigh Oryzalin Powder
( e.g., 1 g for 10 g/L stock )

2. Add Solvent (e.g., DMSO)
Slowly add ~90% final volume

3. Dissolve Completely
Stir continuously;

 gentle heat (<40°C) if needed

4. Adjust Final Volume
Bring to target volume with solvent

5. Filter Sterilize
Use 0.22 μm filter

6. Aliquot & Store
In amber glass bottle at 4°C

Stock Solution Ready

Click to download full resolution via product page

Key Technical Considerations & Safety

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s589941?utm_src=pdf-body-img
https://www.smolecule.com/products/s589941?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Sterilization Method: While oryzalin is generally heat-stable, filter-sterilization (0.22 µm) is
recommended over autoclaving to avoid potential heat-induced degradation or precipitation [1].
Solvent Compatibility: The choice of solvent may require compatibility testing with other media

components. Precipitation or changes in gelling agent strength can indicate issues [1].
Safety Precautions: Oryzalin is a herbicide. Handle with care using appropriate PPE (gloves,

goggles, lab coat). Work in a well-ventilated area or fume hood, and follow all institutional regulations
for chemical waste disposal [1].

Key Takeaways for Researchers

Primary Solvent: DMSO is the solvent of choice for preparing concentrated stock solutions [1].
Stability Regime: Stock solutions are stable for months at 4°C when protected from light [1].

Sterilization Preference: Filter-sterilization is the recommended method to maintain integrity [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact
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Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s589941?utm_src=pdf-bulk
https://www.smolecule.com/products/s589941?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

